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Compound of Interest

Compound Name: Reactive red 124

Cat. No.: B12382363

An In-Depth Technical Guide to Reactive Red 124
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on Reactive Red 124
(CAS Number: 72152-49-9). The content is tailored for researchers, scientists, and drug
development professionals, focusing on the compound's chemical properties and exploring its
documented applications.

Core Compound Information

Reactive Red 124 is a synthetic dye, primarily utilized in the textile industry. Its fundamental
chemical and physical properties are summarized below.

Property Value

CAS Number 72152-49-9

Molecular Weight 837.05 g/mol

Molecular Formula C27H14CIF2NseNa3011Ss

Biological and Research Applications
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While the primary application of Reactive Red 124 is in textile dyeing, reactive dyes as a class
have been explored for limited roles in biological research, mainly as staining agents. However,
specific, detailed experimental protocols or established signaling pathway interactions involving
Reactive Red 124 are not well-documented in publicly available scientific literature. The
inherent reactivity of these dyes allows them to form covalent bonds with substrates, a property
that has been leveraged for staining cellular structures with other types of reactive dyes.

It is important to note that while the term "reactive” in a biological context often implies
interaction with specific cellular components or pathways, for this class of dyes, it refers to their
chemical reactivity with fibers.

Toxicology Summary

General toxicological information on reactive dyes indicates a potential for allergic reactions
upon exposure. Some studies on other reactive dyes have explored their cytotoxic and
genotoxic potential. However, specific and comprehensive toxicological data for Reactive Red
124, particularly in the context of drug development and safety assessment, is not readily
available.

Experimental Protocols and Methodologies

A thorough review of scientific literature did not yield specific, validated experimental protocols
for the use of Reactive Red 124 in a biological research setting. The following is a generalized
workflow for assessing the biological staining potential of a reactive dye, based on common
laboratory practices. This is a conceptual workflow and has not been specifically validated for
Reactive Red 124.
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Conceptual Workflow: Biological Staining Assessment
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Dye Incubation
(Vary concentration and time)

Washing Steps
(Remove unbound dye)

Fixation (Optional) For live-cell imagin
(e.g., with paraformaldehyde) ging

N

Microscopy
(Fluorescence or bright-field)

Data Analysis
(Assess staining pattern and intensity)

Click to download full resolution via product page

Caption: A conceptual workflow for evaluating a reactive dye for biological staining applications.

Signaling Pathways

There is currently no evidence in the scientific literature to suggest that Reactive Red 124 is
involved in or directly modulates any specific biological signaling pathways. Its primary mode of
interaction is through chemical reaction with substrates, and it is not known to act as a ligand
for receptors or an enzyme inhibitor.

Conclusion

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12382363?utm_src=pdf-body-img
https://www.benchchem.com/product/b12382363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Reactive Red 124 is a well-characterized textile dye with a defined chemical structure. While
the broader class of reactive dyes has seen some use in biological staining, there is a
significant lack of data and established protocols for the specific application of Reactive Red
124 in a research or drug development context. Further investigation would be required to
determine its utility and safety for any biological application. Researchers are advised to
exercise caution and perform thorough validation studies before considering its use in
experimental systems.

« To cite this document: BenchChem. [Reactive red 124 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382363#reactive-red-124-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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